Cas no 1022495-20-0 (3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide)

• Product Name: 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide
• CAS No: 1022495-20-0
• MF: C₁₅H₁₆BrNO₄S
• MW: 386.260842323303
• CID: 4676946
• Update Time: 2025-10-24

3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide
• 3-bromo-N-[(2,4-dimethoxyphenyl)methyl]benzenesulfonamide
• AM87838
• 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide

• Inchi： 1S/C15H16BrNO4S/c1-20-13-7-6-11(15(9-13)21-2)10-17-22(18,19)14-5-3-4-12(16)8-14/h3-9,17H,10H2,1-2H3
• InChI Key： MYNCHPIVDONINL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(NCC1C=CC(=CC=1OC)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 439
• Topological Polar Surface Area: 73

Additional information on 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide

3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide (CAS 1022495-20-0): A Comprehensive Overview

3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide (CAS 1022495-20-0) is a specialized sulfonamide derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique brominated benzene core and dimethoxybenzyl substituent, has garnered attention for its versatile applications in drug discovery and organic synthesis. Researchers are particularly interested in its molecular structure, which combines a sulfonamide functional group with aromatic bromine and methoxy groups, creating opportunities for diverse chemical modifications.

The growing interest in 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide aligns with current trends in small molecule drug development and medicinal chemistry. As the pharmaceutical industry seeks novel compounds with improved bioavailability and target specificity, this sulfonamide-based molecule presents intriguing possibilities. Its structural features make it particularly relevant for investigations into enzyme inhibition and receptor modulation, two hot topics in contemporary drug research.

From a synthetic chemistry perspective, 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide offers multiple reactive sites for further functionalization. The bromine atom at the 3-position of the benzene ring enables various cross-coupling reactions, while the sulfonamide group provides opportunities for hydrogen bonding interactions. These characteristics make it valuable for constructing more complex molecular architectures, answering the growing demand for diverse chemical scaffolds in pharmaceutical research.

The 2,4-dimethoxybenzyl protecting group in 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide adds another dimension to its utility. This moiety not only influences the compound's solubility profile but also serves as a temporary protective group that can be removed under specific conditions. Such properties are particularly valuable in multi-step organic synthesis, where controlled deprotection is often required.

Recent literature searches reveal increasing interest in sulfonamide-containing compounds for their potential in addressing various health challenges. While 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide itself is primarily a research chemical, its structural relatives have shown promise in areas such as enzyme inhibition and protein-protein interaction modulation. These applications align perfectly with current pharmaceutical research priorities, making this compound a subject of growing scientific inquiry.

The physicochemical properties of 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide contribute to its research utility. With moderate polarity from both the sulfonamide group and methoxy substituents, it demonstrates balanced solubility characteristics suitable for various experimental conditions. This balance makes it particularly interesting for researchers exploring structure-activity relationships in drug discovery programs.

In the context of green chemistry initiatives, the synthetic routes to 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide are being optimized to reduce environmental impact. Researchers are investigating more efficient coupling methods and alternative solvents that align with current green synthesis trends. These developments reflect the broader shift toward sustainable chemical practices in academic and industrial laboratories.

Quality control of 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research applications. The availability of high-purity material is crucial for obtaining reproducible results in biological assays and chemical transformations.

The commercial availability of 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide from specialty chemical suppliers has increased in recent years, reflecting its growing importance in research. Suppliers typically offer this compound with detailed certificates of analysis, supporting its use in regulated research environments. This accessibility has facilitated its adoption across various research institutions and pharmaceutical companies.

Future research directions for 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide may include exploration of its potential as a pharmacophore in drug design, investigation of its physicochemical properties under various conditions, and development of novel synthetic applications. As the scientific community continues to seek innovative chemical tools, this compound is well-positioned to contribute to advancements in medicinal chemistry and drug discovery.

For researchers working with 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide, proper handling and storage are essential to maintain its stability. While not classified as hazardous under standard regulations, it should be treated with the same care as any research chemical. Standard laboratory safety protocols, including the use of personal protective equipment, are recommended when handling this material.

The intellectual property landscape surrounding 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide continues to evolve, with patents emerging for specific derivatives and applications. This activity reflects the compound's potential value in pharmaceutical development and highlights the importance of staying informed about the latest patent literature in this area.

In conclusion, 3-Bromo-N-(2,4-dimethoxybenzyl)benzenesulfonamide (CAS 1022495-20-0) represents an important building block in modern chemical research. Its unique combination of structural features, coupled with growing interest in sulfonamide chemistry, ensures its continued relevance in scientific investigations. As research trends evolve toward more targeted therapeutic approaches and sustainable chemistry practices, this compound is likely to play an increasingly significant role in advancing scientific knowledge and pharmaceutical innovation.